Cas no 835346-86-6 (4-Bromomethyl-2-(4-chlorophenyl)thiazole)

• Product Name: 4-Bromomethyl-2-(4-chlorophenyl)thiazole
• CAS No: 835346-86-6
• MF: C₁₀H₇BrClNS
• MW: 288.591279268265
• MDL: MFCD06738434
• CID: 1082918
• PubChem ID: 45790020
• Update Time: 2025-05-20

4-Bromomethyl-2-(4-chlorophenyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethyl-2-(4-chlorophenyl)thiazole
• 4-(bromomethyl)-2-(4-chlorophenyl)-1,3-thiazole
• 4-(bromomethyl)-2-(4-chlorophenyl)Thiazole
• 835346-86-6
• SCHEMBL15348929
• BS-53031
• F73988
• MFCD06738434
• starbld0009719
• FT-0757814
• 4-Bromomethyl-2-(4-chloro-phenyl)-thiaZole
• DA-22309

• MDL： MFCD06738434
• Inchi： 1S/C10H7BrClNS/c11-5-9-6-14-10(13-9)7-1-3-8(12)4-2-7/h1-4,6H,5H2
• InChI Key： AMTMXFWQOUHDAS-UHFFFAOYSA-N
• SMILES： BrCC1=CSC(C2C=CC(=CC=2)Cl)=N1

Computed Properties

• Exact Mass: 286.91711g/mol
• Monoisotopic Mass: 286.91711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.1Ų

Additional information on 4-Bromomethyl-2-(4-chlorophenyl)thiazole

4-Bromomethyl-2-(4-chlorophenyl)thiazole: A Versatile Compound in Modern Chemical and Pharmaceutical Research

4-Bromomethyl-2-(4-chlorophenyl)thiazole (CAS No. 835346-86-6) is a versatile compound that has gained significant attention in the fields of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its bromomethyl and chlorophenyl substituents, offers a wide range of opportunities for synthetic chemistry, drug discovery, and material science.

The 4-bromomethyl group in 4-Bromomethyl-2-(4-chlorophenyl)thiazole makes it an excellent precursor for various synthetic transformations. The bromomethyl functionality can be readily converted into other functional groups through substitution reactions, such as nucleophilic substitution (SN2) or coupling reactions. This versatility allows researchers to synthesize a diverse array of derivatives, which can be tailored for specific applications in medicinal chemistry, materials science, and other related fields.

The presence of the chlorophenyl substituent in 4-Bromomethyl-2-(4-chlorophenyl)thiazole adds another layer of complexity and potential utility. Chlorinated aromatic compounds are known for their stability and ability to form strong interactions with biological targets. This makes 4-Bromomethyl-2-(4-chlorophenyl)thiazole an attractive starting material for the development of new pharmaceutical agents, particularly in the areas of cancer therapy, anti-inflammatory drugs, and antiviral compounds.

Recent studies have highlighted the potential of 4-Bromomethyl-2-(4-chlorophenyl)thiazole in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent antiproliferative activity against several cancer cell lines. The researchers found that the bromomethyl group played a crucial role in enhancing the compound's ability to inhibit cell growth and induce apoptosis. These findings suggest that 4-Bromomethyl-2-(4-chlorophenyl)thiazole could serve as a valuable scaffold for the development of novel anticancer agents.

In addition to its applications in medicinal chemistry, 4-Bromomethyl-2-(4-chlorophenyl)thiazole has also shown promise in materials science. The thiazole ring is known for its ability to form stable complexes with metal ions, making it a useful component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent research has explored the use of 4-Bromomethyl-2-(4-chlorophenyl)thiazole-based MOFs for the efficient capture and separation of gases such as CO₂, demonstrating their potential in environmental remediation and energy-related applications.

The synthetic accessibility of 4-Bromomethyl-2-(4-chlorophenyl)thiazole is another factor contributing to its widespread use. The compound can be synthesized through a multi-step process involving the reaction of 2-aminothiophenol with 1-bromo-3-chlorobenzene followed by cyclization and bromination steps. This well-established synthetic route allows for large-scale production and ensures consistent quality, making it an attractive choice for both academic and industrial research.

In conclusion, 4-Bromomethyl-2-(4-chlorophenyl)thiazole (CAS No. 835346-86-6) is a highly versatile compound with significant potential in multiple areas of chemical and pharmaceutical research. Its unique structural features enable a wide range of synthetic transformations and biological applications, making it an essential tool for scientists working on drug discovery, materials science, and other advanced research projects. As ongoing studies continue to uncover new properties and applications, the importance of this compound is likely to grow even further.